Cas no 1367369-77-4 (3’-epi-Entecavir)

• Product Name: 3’-epi-Entecavir
• CAS No: 1367369-77-4
• MF: C₁₂H₁₅N₅O₃
• MW: 277.279
• CID: 4551953
• PubChem ID: 136217872
• Update Time: 2025-08-04

3’-epi-Entecavir Chemical and Physical Properties

Names and Identifiers

• 3’-epi-Entecavir
• (1R,3S,4R)-Entecavir
• 2-Amino-9-[4-hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]-1,9-dihydro-6H-purin-6-one
• Entecavir Impurity G

Computed Properties

• Exact Mass: 277.11748936g/mol
• Monoisotopic Mass: 277.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 126Ų

3’-epi-Entecavir Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues